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Compound of Interest

Compound Name: 4-Hydroxymethyl-7-azaindole

Cat. No.: B1289856 Get Quote

Essential Safety and Handling of 4-Hydroxymethyl-
7-azaindole
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Hydroxymethyl-7-azaindole (CAS No. 936549-95-0) in a laboratory setting. Due to the limited

availability of specific hazard data for this compound, a cautious approach is paramount. The

following procedures are based on best practices for handling related heterocyclic and indole

compounds and should be implemented to ensure personnel safety and environmental

protection.

Hazard Assessment and Personal Protective Equipment
(PPE)
While a comprehensive safety data sheet (SDS) with specific hazard classifications for 4-
Hydroxymethyl-7-azaindole is not fully available, data from structurally similar compounds,

such as 7-azaindole and its derivatives, suggest potential for skin, eye, and respiratory

irritation.[1][2] Therefore, the toxicological properties of 4-Hydroxymethyl-7-azaindole have

not been thoroughly investigated, and it should be handled with care.[1]

The following personal protective equipment (PPE) is mandatory when handling this

compound:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[3]

Hand Protection Chemical-resistant Gloves

Nitrile or other appropriate

material. Inspect gloves for

integrity before each use.[4]

Body Protection Laboratory Coat To prevent skin contact.

Respiratory Protection NIOSH-approved Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

avoid dust inhalation.

Operational Plan for Safe Handling
Engineering Controls: All handling of solid 4-Hydroxymethyl-7-azaindole should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

minimize inhalation exposure.[2] Ensure that an eyewash station and safety shower are

readily accessible.[3]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1][3] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling the compound.

Weighing and Transfer: When weighing or transferring the solid material, do so carefully to

avoid creating dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to

prevent splashing.

Storage: Store 4-Hydroxymethyl-7-azaindole in a tightly closed container in a cool, dry, and

well-ventilated place.[1]

Disposal Plan
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All waste containing 4-Hydroxymethyl-7-azaindole must be treated as hazardous chemical

waste.[5][6][7]

Waste Segregation: Do not dispose of this compound in regular trash or down the drain.[7]

Segregate solid waste from liquid waste.

Solid Waste Collection:

Place unused or contaminated solid 4-Hydroxymethyl-7-azaindole into a clearly labeled,

sealed container designated for solid chemical waste.[5][7]

Contaminated materials such as weighing paper, pipette tips, and gloves should also be

collected in a designated, sealed container for hazardous waste.[5]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "4-Hydroxymethyl-7-azaindole," and any other information required by your

institution's environmental health and safety (EHS) department.[6][7]

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS-

approved waste management program.[8]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualized Workflow for Handling 4-Hydroxymethyl-
7-azaindole
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The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Hydroxymethyl-7-azaindole.

Preparation

Handling

Disposal

Final Steps

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat, Respirator)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Weigh and Transfer Solid

Proceed to Handling

Prepare Solution (if applicable)

Segregate Solid and Liquid Waste

Proceed to Disposal

Collect Solid Waste in Labeled Container Collect Liquid Waste in Labeled Container Collect Contaminated Materials

Clean Work Area

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Hydroxymethyl-7-azaindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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